Cas no 182198-35-2 (4-Chloro-5-phenylthieno[2,3-d]pyrimidine)
4-Chloro-5-phenylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a chloro group at the 4-position and a phenyl ring at the 5-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances its utility as a versatile electrophile for nucleophilic substitution reactions, enabling further functionalization. Its rigid aromatic framework contributes to stability and potential bioactivity, particularly in medicinal chemistry applications such as kinase inhibitor development. The compound's well-defined crystalline properties facilitate purification and characterization, ensuring reproducibility in research and industrial settings. Its synthetic accessibility and modular reactivity make it a preferred building block for constructing complex molecular architectures.
![4-Chloro-5-phenylthieno[2,3-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/182500/182198-35-2x500.png)
182198-35-2 structure
Product Name:4-Chloro-5-phenylthieno[2,3-d]pyrimidine
CAS No:182198-35-2
MF:C12H7ClN2S
MW:246.715379953384
MDL:MFCD00218029
CID:92211
PubChem ID:708730
Update Time:2025-06-08
4-Chloro-5-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-phenylthieno[2,3-d]pyrimidine
- AKOS 90534
- AKOS NCG-0083
- BUTTPARK 30\08-39
- THIENO[2,3-D]PYRIMIDINE, 4-CHLORO-5-PHENYL-
- 4-CHLORO-5-PHENYL-THIENO[2,3-D]PYRIMIDINE
- 4-chloro-5-phenylthiopheno[2,3-d]pyrimidine
- AC1LE9TJ
- AC1Q3KV7
- AC1Q3KV8
- CTK4D8102
- AKOS BBS-00006350
- OTAVA-BB BB7012780011
- SR-01000320403-1
- CHEMBL1399547
- AS-31222
- MLS000560290
- A812662
- DTXSID40351765
- WONOKVSIDWOIGC-UHFFFAOYSA-N
- SR-01000320403
- AM807665
- Z56886546
- F1126-0420
- FT-0749722
- SCHEMBL2368374
- MFCD00218029
- HMS2486I16
- Thieno[2,3-d]pyrimidine,4-chloro-5-phenyl-
- AKOS000116666
- EN300-04140
- 182198-35-2
- SMR000178586
- BBL012352
- STK104408
-
- MDL： MFCD00218029
- Inchi： 1S/C12H7ClN2S/c13-11-10-9(8-4-2-1-3-5-8)6-16-12(10)15-7-14-11/h1-7H
- InChI Key： WONOKVSIDWOIGC-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)SC=C2C1C=CC=CC=1
Computed Properties
- Exact Mass: 246.00200
- Monoisotopic Mass: 246.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 54A^2
Experimental Properties
- Color/Form: powder
- Density: 1.396
- Melting Point: 130°C
- Boiling Point: 418.9°C at 760 mmHg
- Flash Point: 207.1°C
- Refractive Index: 1.698
- PSA: 54.02000
- LogP: 4.01170
- Solubility: Not determined
4-Chloro-5-phenylthieno[2,3-d]pyrimidine Security Information
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Safety Instruction： S28; S36/37; S37/39; S26
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1(b)
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Safety Term：6.1(b)
4-Chloro-5-phenylthieno[2,3-d]pyrimidine Customs Data
- HS CODE：29081000
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-5-phenylthieno[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-TL830-250mg |
4-Chloro-5-phenylthieno[2,3-d]pyrimidine |
182198-35-2 | 98% | 250mg |
￥2089.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-TL830-50mg |
4-Chloro-5-phenylthieno[2,3-d]pyrimidine |
182198-35-2 | 98% | 50mg |
￥488.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-TL830-100mg |
4-Chloro-5-phenylthieno[2,3-d]pyrimidine |
182198-35-2 | 98% | 100mg |
￥908.0 | 2022-02-28 | |
| Chemenu | CM151476-5g |
4-Chloro-5-phenylthieno[2,3-d]pyrimidine |
182198-35-2 | 95% | 5g |
$348 | 2021-08-05 | |
| Fluorochem | 021484-1g |
4-Chloro-5-phenyl-thieno[2,3-d]pyrimidine |
182198-35-2 | 95% | 1g |
￡51.00 | 2022-03-01 | |
| Fluorochem | 021484-5g |
4-Chloro-5-phenyl-thieno[2,3-d]pyrimidine |
182198-35-2 | 95% | 5g |
￡252.00 | 2022-03-01 | |
| Apollo Scientific | OR110620-1g |
4-Chloro-5-phenylthieno[2,3-d]pyrimidine |
182198-35-2 | 1g |
£90.00 | 2025-02-19 | ||
| Apollo Scientific | OR110620-5g |
4-Chloro-5-phenylthieno[2,3-d]pyrimidine |
182198-35-2 | 5g |
£390.00 | 2025-02-19 | ||
| Chemenu | CM151476-5g |
4-Chloro-5-phenylthieno[2,3-d]pyrimidine |
182198-35-2 | 95% | 5g |
$*** | 2023-03-30 | |
| abcr | AB176661-1 g |
4-Chloro-5-phenylthieno[2,3-d]pyrimidine; . |
182198-35-2 | 1 g |
€271.00 | 2023-07-20 |
4-Chloro-5-phenylthieno[2,3-d]pyrimidine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
182198-35-2 (4-Chloro-5-phenylthieno[2,3-d]pyrimidine) Related Products
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